![molecular formula C7H11N3OS B1523074 3-Amino-1-[2-(thiophen-2-yl)ethyl]urea CAS No. 1094561-95-1](/img/structure/B1523074.png)
3-Amino-1-[2-(thiophen-2-yl)ethyl]urea
Overview
Description
“3-Amino-1-[2-(thiophen-2-yl)ethyl]urea” is a chemical compound with the IUPAC name N-[2-(2-thienyl)ethyl]hydrazinecarbothioamide . It has a molecular weight of 201.32 .
Synthesis Analysis
The synthesis of related compounds involves reactions with thiophene. For example, N,N-Dimethylformamide (DMF) reacts with thiophene to obtain 2-thiophenecarbaldehyde, which then reacts with isopropyl chloroacetate to obtain 2-thiopheneacetaldehyde. This compound then reacts with hydroxylamine hydrochloride to obtain 2-thiopheneacetaldehyde oxime, which is finally reduced to give 2-thiopheneethylamine .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H11N3OS/c8-10-7(11)9-4-3-6-2-1-5-12-6/h1-2,5H,3-4,8H2,(H2,9,10,11) . This indicates the presence of a thiophene ring, an ethyl group, and a urea group in the molecule.Physical and Chemical Properties Analysis
This compound has a molecular weight of 185.25 . It is a powder and is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Biomedical Research and Drug Design
- Acetylcholinesterase Inhibitors : A study by Vidaluc et al. (1995) synthesized flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas assessing their antiacetylcholinesterase activity. This research aimed at optimizing the spacer length between pharmacophoric moieties for enhanced inhibitory activities, suggesting applications in Alzheimer's disease treatment research (Vidaluc et al., 1995).
Material Science and Engineering
- Corrosion Inhibition : Mistry et al. (2011) explored the use of 1,3,5-triazinyl urea derivatives as corrosion inhibitors for mild steel in acidic solutions. This study highlights the potential application of urea derivatives in protecting industrial materials against corrosion, emphasizing the formation of a protective layer on metal surfaces (Mistry et al., 2011).
Chemistry and Synthetic Applications
- Organic Synthesis : Thalluri et al. (2014) demonstrated the use of ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement for the synthesis of ureas from carboxylic acids. This method offers a racemization-free route, highlighting urea compounds' significance in organic synthesis and potential pharmaceutical applications (Thalluri et al., 2014).
Environmental Science
- Minimizing Ethyl Carbamate in Wine : Coulon et al. (2006) discussed metabolic engineering of Saccharomyces cerevisiae to reduce ethyl carbamate, a potential carcinogen, in wine. This study underscores the application of urea metabolism studies in improving food safety and quality (Coulon et al., 2006).
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Thiophene-based analogs, which include compounds with similar structures to 3-Amino-1-[2-(thiophen-2-yl)ethyl]urea, have been reported to possess a wide range of biological effects
Cellular Effects
Thiophene derivatives have been shown to exhibit various pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties
Properties
IUPAC Name |
1-amino-3-(2-thiophen-2-ylethyl)urea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3OS/c8-10-7(11)9-4-3-6-2-1-5-12-6/h1-2,5H,3-4,8H2,(H2,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSMCGJIRMWLENL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CCNC(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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